![molecular formula C20H16N2O2 B8370218 8-Methoxy-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile](/img/structure/B8370218.png)
8-Methoxy-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile
Cat. No. B8370218
M. Wt: 316.4 g/mol
InChI Key: CBJKFCBCSGBQSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09440922B2
Procedure details
(Method 1) 3-Bromo-8-methoxy-6,6-dimethyl-5,6-dihydrobenzo[b]carbazol-11-one (Compound A4, 10.45 g, 28.2 mmol) and copper (I) cyanide (5.0 g, 50.2 mmol) were dissolved in NMP (100 ml), followed by stirring at 170° C. for 17 hr. The reaction mixture was suspended in ethyl acetate (500 mL) and distilled water (200 mL). The insoluble matters were removed by Celite filtration and washed twice with ethyl acetate (300 mL×2). The organic layer was washed once with an aqueous solution of disodium EDTA (200 mL) and twice with saturated brine (200 mL) in order, and dried over anhydrous sodium sulfate. The organic layer was concentrated under reduced pressure to yield a product, which was suspended and washed with a small amount of CPME to obtain the title compound as a colorless crystal (6.58 g, 73%).
Quantity
10.45 g
Type
reactant
Reaction Step One
Name
copper (I) cyanide
Quantity
5 g
Type
reactant
Reaction Step One
Name
Yield
73%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:14]=[C:13]2[C:5]([C:6]3[C:7](=[O:23])[C:8]4[CH:20]=[CH:19][C:18]([O:21][CH3:22])=[CH:17][C:9]=4[C:10]([CH3:16])([CH3:15])[C:11]=3[NH:12]2)=[CH:4][CH:3]=1.[Cu][C:25]#[N:26]>CN1C(=O)CCC1.C(OCC)(=O)C>[CH3:22][O:21][C:18]1[CH:19]=[CH:20][C:8]2[C:7](=[O:23])[C:6]3[C:5]4[C:13](=[CH:14][C:2]([C:25]#[N:26])=[CH:3][CH:4]=4)[NH:12][C:11]=3[C:10]([CH3:16])([CH3:15])[C:9]=2[CH:17]=1
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Inputs
Step One
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Name
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Quantity
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10.45 g
|
|
Type
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reactant
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|
Smiles
|
BrC1=CC=C2C=3C(C4=C(C(C3NC2=C1)(C)C)C=C(C=C4)OC)=O
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
BrC1=CC=C2C=3C(C4=C(C(C3NC2=C1)(C)C)C=C(C=C4)OC)=O
|
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Name
|
copper (I) cyanide
|
|
Quantity
|
5 g
|
|
Type
|
reactant
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Smiles
|
[Cu]C#N
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Name
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|
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Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN1CCCC1=O
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Step Two
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Name
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|
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Quantity
|
500 mL
|
|
Type
|
solvent
|
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Smiles
|
C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
170 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
by stirring at 170° C. for 17 hr
|
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Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
DISTILLATION
|
Type
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DISTILLATION
|
|
Details
|
distilled water (200 mL)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The insoluble matters were removed by Celite filtration
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WASH
|
Type
|
WASH
|
|
Details
|
washed twice with ethyl acetate (300 mL×2)
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic layer was washed once with an aqueous solution of disodium EDTA (200 mL) and twice with saturated brine (200 mL) in order
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous sodium sulfate
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The organic layer was concentrated under reduced pressure
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to yield a product, which
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with a small amount of CPME
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Outcomes
Product
Details
Reaction Time |
17 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC=1C=CC2=C(C(C=3NC4=CC(=CC=C4C3C2=O)C#N)(C)C)C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.58 g | |
| YIELD: PERCENTYIELD | 73% | |
| YIELD: CALCULATEDPERCENTYIELD | 73.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
